Cas no 6612-47-1 (6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one)

6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one structure
6612-47-1 structure
Product Name:6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one
CAS No:6612-47-1
MF:C13H16OS
MW:220.330542564392
CID:2795289
PubChem ID:13953739
Update Time:2024-03-01

6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL9607631
    • 4h-1-benzothiopyran-4-one,6-(1,1-dimethylethyl)-2,3-dihydro-
    • 6612-47-1
    • 6-TERT-BUTYL-3,4-DIHYDRO-2H-1-BENZOTHIOPYRAN-4-ONE
    • N16684
    • DTXSID10553198
    • 6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one
    • Inchi: 1S/C13H16OS/c1-13(2,3)9-4-5-12-10(8-9)11(14)6-7-15-12/h4-5,8H,6-7H2,1-3H3
    • InChI Key: HMRFRXKMUVSZRW-UHFFFAOYSA-N
    • SMILES: S1CCC(C2C1=CC=C(C=2)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 220.09218630g/mol
  • Monoisotopic Mass: 220.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.4Ų
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